Cas no 90156-44-8 (2H-1,3-Benzodiazepin-2-one, 1,3,4,5-tetrahydro-5-(4-methylphenyl)-)

• Product Name: 2H-1,3-Benzodiazepin-2-one, 1,3,4,5-tetrahydro-5-(4-methylphenyl)-
• CAS No: 90156-44-8
• MF: C₁₆H₁₆N₂O
• MW: 252.311043739319
• CID: 793039
• PubChem ID: 15585556
• Update Time: 2025-04-19

2H-1,3-Benzodiazepin-2-one, 1,3,4,5-tetrahydro-5-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1,3-Benzodiazepin-2-one, 1,3,4,5-tetrahydro-5-(4-methylphenyl)-
• 5-(4-methylphenyl)-1,3,4,5-tetrahydro-1,3-benzodiazepin-2-one
• DTXSID00575102
• 90156-44-8
• 5-(4-Methylphenyl)-1,3,4,5-tetrahydro-2H-1,3-benzodiazepin-2-one

• Inchi： 1S/C16H16N2O/c1-11-6-8-12(9-7-11)14-10-17-16(19)18-15-5-3-2-4-13(14)15/h2-9,14H,10H2,1H3,(H2,17,18,19)
• InChI Key： QJMGATLQHXUKHO-UHFFFAOYSA-N
• SMILES： O=C1NC2C=CC=CC=2C(C2C=CC(C)=CC=2)CN1

Computed Properties

• Exact Mass: 252.126263138g/mol
• Monoisotopic Mass: 252.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.1Ų